Cas no 1108698-38-9 (2-tert-butyl 8-methyl 6-bromo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate)

2-tert-butyl 8-methyl 6-bromo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate structure
1108698-38-9 structure
Product Name:2-tert-butyl 8-methyl 6-bromo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate
CAS No:1108698-38-9
MF:C14H19BrN2O4
MW:359.215663194656
CID:5272045
Update Time:2025-07-12

2-tert-butyl 8-methyl 6-bromo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butyl) 8-methyl 6-bromo-3,4-dihydropyrrolo[1,2-a]pyrazine-2,8(1H)-dicarboxylate
    • 2-tert-butyl 8-methyl 6-bromo-3,4-dihydropyrrolo[1,2-a]pyrazine-2,8(1H)-dicarboxylate
    • Pyrrolo[1,2-a]pyrazine-2,8(1H)-dicarboxylic acid, 6-bromo-3,4-dihydro-, 2-(1,1-dimethylethyl) 8-methyl ester
    • 2-tert-butyl 8-methyl 6-bromo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate
    • Inchi: 1S/C14H19BrN2O4/c1-14(2,3)21-13(19)16-5-6-17-10(8-16)9(7-11(17)15)12(18)20-4/h7H,5-6,8H2,1-4H3
    • InChI Key: LGEZADGUGNRKMO-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=C2CN(C(=O)OC(C)(C)C)CCN21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 424
  • XLogP3: 2
  • Topological Polar Surface Area: 60.8

2-tert-butyl 8-methyl 6-bromo-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate Pricemore >>

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